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Compound of Interest

Compound Name: 2-(1-Naphthyl)Ethanoyl Chloride

Cat. No.: B1306206

Essential Safety and Handling Guide for 2-(1-
Naphthyl)Ethanoyl Chloride

This guide provides critical safety and logistical information for the handling and disposal of 2-
(1-Naphthyl)Ethanoyl Chloride (CAS No. 5121-00-6), tailored for researchers, scientists, and
professionals in drug development. Adherence to these procedures is vital for ensuring
laboratory safety and operational integrity.

Hazard Identification and Chemical Properties

2-(1-Naphthyl)Ethanoyl Chloride is a corrosive and moisture-sensitive compound that can
cause severe burns upon contact with skin, eyes, and the respiratory tract.[1][2] It is classified
as a substance that causes severe skin burns and eye damage.[3] Understanding its properties
Is the first step toward safe handling.
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Property Value Reference
Molecular Formula C12H9CIO [4]
Molecular Weight 204.65 g/mol [4]
Appearance Yellow viscous liquid or solid [1]
Causes severe burns by all
Hazards exposure routes. Moisture [1112]
sensitive.
Target Organs Respiratory system, eyes, skin.  [1][3]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. The

following table summarizes the required PPE for handling 2-(1-Naphthyl)Ethanoyl Chloride.
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Specifications & Best

Body Part Required PPE _
Practices
Goggles must be worn at all
) times. A face shield is required
Chemical splash goggles and ) ]
Eyes/Face ) when there is a risk of
a face shield. _ _
splashing or a highly
exothermic reaction.[5][6]
Wear appropriate protective
] ] gloves to prevent skin
Chemical-resistant gloves
) o exposure.[1] Inspect gloves for
Skin (e.g., nitrile, neoprene) and a

lab coat.

integrity before each use. A
flame-retardant lab coat should

be worn and fully buttoned.[6]

Respiratory

NIOSH/MSHA approved

respirator.

A respirator is necessary when
handling the chemical outside
of a fume hood or if ventilation
is inadequate.[1][7] Follow
OSHA respirator regulations
(29 CFR 1910.134) or
European Standard EN 149.[1]

[3]

Body

Appropriate protective clothing.

Wear clothing that covers all
exposed skin to prevent

contact.[1]

Operational and Disposal Plans

A systematic approach to handling, from receipt to disposal, is crucial for minimizing risks.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

o Storage Location: Store in a designated corrosives area that is cool, dry, and well-ventilated.

[2][3]
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o Container Integrity: Keep the container tightly closed to prevent exposure to moisture, with
which it can react.[2][3]

e Incompatible Materials: Store away from water, alcohols, strong bases, and strong oxidizing
agents.[2][5]

Handling and Use Protocol

o Controlled Environment: All handling of 2-(1-Naphthyl)Ethanoyl Chloride must be
conducted within a certified chemical fume hood to minimize inhalation exposure.[2][5]

o PPE Adherence: Don all required PPE as specified in the table above before handling the
chemical.

o Spill Prevention: Use secondary containment (e.g., a tray) during transport and use to
contain any potential spills.

o Dispensing: Use only clean, dry glassware and equipment. The presence of moisture can
lead to a vigorous reaction.

e Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory. Avoid breathing
vapors, mists, or gas.[2]

Emergency Procedures
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Exposure Type Immediate Action

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, while holding eyelids open.
Seek immediate medical attention.[2][3]

Immediately flush skin with plenty of water for at
_ least 15 minutes. Remove contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[2][3]

Move the exposed person to fresh air. If
breathing is difficult, administer oxygen. If
Inhalation breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[3](8]

DO NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

Ingestion
unconscious person. Seek immediate medical
attention.[3][8]
Evacuate the area. Absorb the spill with inert
material (e.g., vermiculite, sand) and place it in
Spill a suitable, labeled container for disposal.[2] Do

not use combustible materials. Ensure adequate

ventilation.

Disposal Plan

o Waste Collection: Collect all waste material, including empty containers and contaminated
absorbents, in a designated and properly labeled hazardous waste container.

» Neutralization (for small residues): Small amounts of residual 2-(1-Naphthyl)Ethanoyl
Chloride on equipment can be cautiously neutralized with a dilute solution of sodium
bicarbonate. This should be done in a fume hood.

» Waste Disposal: Dispose of the chemical waste through a licensed waste disposal company,
following all federal, state, and local regulations.[3] Do not dispose of it down the drain.
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Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2-(1-
Naphthyl)Ethanoyl Chloride, from procurement to final disposal.

Receiving
Inspect container for damage

:

Storage
Cool, dry, well-ventilated area
Away from incompatible materials

:

Preparation
Don all required PPE
Work in a fume hood

Handling & Use
Use dry equipment
Secondary containment

Decontamination
Neutralize residual material
Clean equipment

Emergency Procedure
In case of spill or exposure

Waste Collection
Collect in labeled hazardous waste container

Disposal
Via licensed waste disposal service

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1306206?utm_src=pdf-body
https://www.benchchem.com/product/b1306206?utm_src=pdf-body
https://www.benchchem.com/product/b1306206?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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